![molecular formula C12H17NO B2568563 1-[Methylamino(phenyl)methyl]cyclobutan-1-ol CAS No. 2229162-64-3](/img/structure/B2568563.png)
1-[Methylamino(phenyl)methyl]cyclobutan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The IUPAC name for this compound is 1-((methylamino)(phenyl)methyl)cyclobutan-1-ol. The InChI code is 1S/C12H17NO/c1-13-11(12(14)8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,11,13-14H,5,8-9H2,1H3 .Physical And Chemical Properties Analysis
This compound is a powder with a purity of 95%. It should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Structural Analysis
- The compound 1-[Methylamino(phenyl)methyl]cyclobutane-1-ol has been structurally analyzed, revealing that it crystallizes in a specific space group with its cyclobutane ring being more puckered in certain derivatives. This structural detail provides foundational knowledge for further applications in chemical synthesis and material science (Dinçer et al., 2005).
- The compound serves as a key intermediate in the synthesis of structurally complex molecules like quaternary α-benzyl- and α-allyl-α-methylamino cyclobutanones. This illustrates its utility in organic synthesis, particularly in the construction of molecules with potential pharmacological properties (Ghisu et al., 2016).
Chemical Sensor Development
- A notable application is in the development of chemical sensors. A sensor membrane utilizing 1-[Methylamino(phenyl)methyl]cyclobutane-1-ol showed excellent performance, particularly in determining zinc(II) ions. This sensor is distinguished by its high selectivity and sensitivity, indicating its potential in environmental monitoring and health diagnostics (Aksuner et al., 2011).
Photocatalysis
- The compound has found a role in photocatalysis. A derivative of the compound was used in facilitating efficient cyclobutane ring formation via an intramolecular [2+2] cycloaddition under visible light. This application is significant in the field of green chemistry, offering a more sustainable approach to chemical synthesis (Mojr et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-[methylamino(phenyl)methyl]cyclobutan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-13-11(12(14)8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,11,13-14H,5,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAFFQRFHTHBMEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC=CC=C1)C2(CCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Methylamino)(phenyl)methyl]cyclobutan-1-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.